Cas no 40029-93-4 (2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE)

• Product Name: 2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE
• CAS No: 40029-93-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 892552
• Update Time: 2026-04-29

2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE
• 2-(furan-2-yl)-4,5-dihydro-1H-imidazole
• 2-(2-furyl)-4,5-dihydro-1H-imidazole
• 2-(2-furyl)imidazoline
• 2-(2-imidazolin-2-yl)furan
• 2-(2'-Imidazolinyl-)furan
• 2-<2>Furyl-imidazolin

• Inchi： InChI=1S/C7H8N2O/c1-2-6(10-5-1)7-8-3-4-9-7/h1-2,5H,3-4H2,(H,8,9)
• InChI Key： IOTMYJAUZMRWCJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NCCN1

Computed Properties

• Exact Mass: 136.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.53000
• LogP: 0.39380

2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 2-FURAN-2-YL-4,5-DIHYDRO-1H-IMIDAZOLE

Exploring the Versatile Applications and Properties of 2-Furan-2-yl-4,5-dihydro-1H-imidazole (CAS No. 40029-93-4)

2-Furan-2-yl-4,5-dihydro-1H-imidazole (CAS No. 40029-93-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique furan and imidazole rings, exhibits a range of fascinating properties that make it a valuable building block for various applications. In this comprehensive overview, we delve into the chemical characteristics, synthesis methods, and emerging uses of this intriguing molecule.

The molecular structure of 2-Furan-2-yl-4,5-dihydro-1H-imidazole combines the aromaticity of the furan ring with the hydrogen-bonding capabilities of the imidazole moiety. This dual functionality allows the compound to participate in diverse chemical interactions, making it a versatile intermediate in organic synthesis. Researchers have explored its potential as a precursor for pharmaceutical active ingredients, particularly in the development of novel antimicrobial agents and central nervous system (CNS) drugs.

Recent studies highlight the growing importance of 2-Furan-2-yl-4,5-dihydro-1H-imidazole in green chemistry applications. As the scientific community increasingly focuses on sustainable synthetic methods, this compound has shown promise as a catalyst or ligand in environmentally friendly chemical transformations. Its relatively stable nature under mild conditions makes it suitable for biocompatible material development, aligning with current trends in eco-friendly industrial processes.

In the pharmaceutical sector, derivatives of 2-Furan-2-yl-4,5-dihydro-1H-imidazole have demonstrated interesting biological activities. The compound's ability to interact with various enzyme systems has led to investigations into its potential as a therapeutic agent for metabolic disorders. Moreover, its structural features make it a candidate for drug delivery systems, particularly in the design of targeted therapies that are currently a hot topic in medical research.

The material science community has also taken notice of 2-Furan-2-yl-4,5-dihydro-1H-imidazole due to its potential in advanced material development. Its conjugated system and electron-rich nature make it suitable for incorporation into organic electronic devices, such as OLEDs and organic photovoltaics. These applications are particularly relevant given the current global push toward renewable energy solutions and energy-efficient technologies.

From a synthetic chemistry perspective, 2-Furan-2-yl-4,5-dihydro-1H-imidazole offers several advantages. The compound can be prepared through relatively straightforward multicomponent reactions, making it accessible for large-scale production. Recent advancements in flow chemistry techniques have further improved the efficiency of its synthesis, addressing the growing demand for cost-effective chemical production methods in the industry.

Quality control and analytical characterization of 2-Furan-2-yl-4,5-dihydro-1H-imidazole typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and material applications. The development of robust analytical protocols for this compound has been an active area of research, reflecting the broader industry focus on quality assurance in chemical manufacturing.

The commercial availability of 2-Furan-2-yl-4,5-dihydro-1H-imidazole has expanded in recent years, with several specialty chemical suppliers offering the compound in various purity grades. Market analysts note growing demand from both academic research institutions and industrial R&D departments, particularly in regions with strong pharmaceutical innovation ecosystems. This trend aligns with the global increase in investment for drug discovery and material innovation.

Looking to the future, researchers are exploring novel derivatives of 2-Furan-2-yl-4,5-dihydro-1H-imidazole with enhanced properties. The compound's structural flexibility allows for numerous modifications, opening possibilities for customized chemical entities tailored to specific applications. This approach is particularly relevant in the context of personalized medicine and smart materials, two areas that represent cutting-edge developments in their respective fields.

In conclusion, 2-Furan-2-yl-4,5-dihydro-1H-imidazole (CAS No. 40029-93-4) stands as a remarkable example of how heterocyclic chemistry continues to drive innovation across multiple scientific disciplines. Its unique structural features, combined with versatile reactivity and broad applicability, ensure its ongoing relevance in both academic and industrial settings. As research into this compound progresses, we can anticipate new discoveries that will further expand its utility in addressing contemporary scientific and technological challenges.